Cas no 371-47-1 (Disodium but-2-enedioate)

• Product Name: Disodium but-2-enedioate
• CAS No: 371-47-1
• MF: C₄H₂Na₂O₄
• MW: 160.035823345184
• CID: 314210
• PubChem ID: 87572133
• Update Time: 2025-04-19

Disodium but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, sodium salt (1:2)
• Disodium Maleate
• SODIUM MALEATE, hydrate
• Disodiummaleateanhydrous
• Maleic acid, disodium salt
• maleinansodny
• sodium maleate
• SODIUM MALEATE (DI NA)
• sodiumdimaleate
• TOXILIC ACID DISODIUM SALT
• Maleic Acid Disodium Salt
• disodium but-2-enedioate
• 2-Butenedioic acid (2Z)-, sodium salt (1:2)
• FUMARICACIDDISODIUMSALT
• disodiumfumarate
• Disodium 2-butenedioate
• N-[3,4-Dihydroxy-(E)-cinnamoyl]-L-tyrosine
• 2-Butenedioic acid(2Z)-, sodium salt (1:?)
• 2-Butenedioic acid(2E)-, sodium salt (1:2)
• Q15709156
• F17032
• Sodium dimaleate
• Sodium maleate dibasic, purum p.a., anhydrous, >=98.0% (NT)
• 371-47-1
• AKOS006223435
• Maleinan sodny
• Q26840863
• disodiummaleate
• Maleic acid,disodium salt
• DTXSID5059901
• CHEMBL449139
• M0014
• cis-Butenedioic acid disodium salt
• Sodium maleate dibasic, Vetec(TM) reagent grade, 98%
• 2-Butenedioic acid (Z)-, disodium salt
• cis-Butenedioic acid disodium salt, anyhydrous
• CHEBI:91263
• EINECS 206-738-1
• disodium;(Z)-but-2-enedioate
• MSJMDZAOKORVFC-UAIGNFCESA-L
• AMY22257
• NS00079235
• SCHEMBL52798
• disodium (2Z)-but-2-enedioate
• UNII-I88OG949F3
• Maleic acid disodium salt, anhydrous
• CCRIS 1125
• I88OG949F3
• 2-Butenedioic acid (2Z)-, disodium salt
• Maleinan sodny [Czech]
• Sodium maleate dibasic anhydrous
• MFCD00013059
• Disodium but-2-enedioate

• MDL： MFCD00013059
• Inchi： 1S/C4H4O4.2Na/c5-3(6)1-2-4(7)8;;/h1-2H,(H,5,6)(H,7,8);;/q;2*+1/p-2/b2-1-;;
• InChI Key： MSJMDZAOKORVFC-UAIGNFCESA-L
• SMILES： [Na+].[Na+].[O-]C(/C=C\C(=O)[O-])=O

Computed Properties

• Exact Mass: 159.97500
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Not available
• Density: 1.499
• Melting Point: 138-139 DEG C CRYSTALS FROM WATER; 130-131 DEG C CRYSTALS FROM ALC & BENZENE
• Boiling Point: 355.5 °C at 760 mmHg
• Flash Point: 183 °C
• Water Partition Coefficient: almost transparency
• PSA: 80.26000
• LogP: -2.95760
• Solubility: Not available

Disodium but-2-enedioate Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P312-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：ON2000000
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.